2-[(2-Aminopropyl)amino]ethan-1-ol

• CAS No.: 35365-87-8
• Molecular Formula: C5H14N2O
• Molecular Weight: 118.18 g/mol
• IUPAC Name: 2-(2-aminopropylamino)ethanol
• InChI: InChI=1S/C5H14N2O/c1-5(6)4-7-2-3-8/h5,7-8H,2-4,6H2,1H3
• InChI Key: XALTWITXELVMHP-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCCO)N

Description

2-[(2-Aminopropyl)amino]ethan-1-ol, also known as N-(2-Hydroxyethyl)-1,3-propanediamine, is a chemical compound with the molecular formula C5H14N2O and a molecular weight of 118.18 g/mol . This compound is a colorless to light yellow clear liquid at room temperature and is known for its applications in various fields, including chemistry, biology, medicine, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

2-[(2-Aminopropyl)amino]ethan-1-ol can be synthesized through several methods. One common method involves the reaction of 3-aminopropylamine with ethylene oxide under controlled conditions . The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods

In industrial settings, the production of this compound often involves the distillation of the amine through a Vigreux column, followed by redistillation from solid sodium hydroxide (NaOH) and calcium hydride (CaH2) . This method ensures high purity and yields of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(2-Aminopropyl)amino]ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines.

Substitution: The hydroxyl group can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) for oxidation, reducing agents like lithium aluminum hydride (LiAlH4) for reduction, and various halides for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce primary or secondary amines .

Scientific Research Applications

2-[(2-Aminopropyl)amino]ethan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various organic compounds.

Biology: The compound is utilized in the study of biochemical pathways and enzyme interactions.

Industry: The compound is used in the production of surfactants, emulsifiers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[(2-Aminopropyl)amino]ethan-1-ol involves its interaction with molecular targets and pathways within biological systems. The compound can act as a ligand, binding to specific receptors or enzymes and modulating their activity . This interaction can lead to various biochemical effects, depending on the target and pathway involved .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2-[(2-Aminopropyl)amino]ethan-1-ol include:

2-(2-Aminoethylamino)ethanol: Another amine and alcohol compound with similar properties.

N,N-Bis(2-hydroxyethyl)isopropanolamine: A compound with similar functional groups and applications.

Uniqueness

What sets this compound apart is its unique combination of amine and hydroxyl functional groups, which allows it to participate in a wide range of chemical reactions and applications . Its versatility makes it a valuable compound in various fields of research and industry .